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Understanding Barium Dichromate Solubility

Barium dichromate ((BaCr_2O_7)) is more soluble than barium chromate ((BaCrO_4)) [1]. This is because

the dichromate ion ((Cr_2O_7^{2-})) is larger and has a lower charge density compared to the chromate ion

((CrO_4^{2-})). This leads to weaker ionic bonds with the barium cation ((Ba^{2+})) and less effective

solvation, making the dichromate salt more soluble in water [1].

The table below summarizes the key differences:

Property
Barium Chromate
((BaCrO_4))

Barium Dichromate ((BaCr_2O_7))

Solubility in
Water

Less Soluble [1] More Soluble [1]

Ion
Characteristics

Smaller ion, higher charge
density [1]

Larger ion, lower charge density [1]

Appearance Yellow precipitate [2] Orange solution (when dissolved) [2]

Primary Use Not specified in results Mild oxidizing agent for converting alcohols to

carbonyl compounds [3].
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Experimental Protocol: Preparation via Barium
Chromate

This detailed methodology, adapted from a published procedure, outlines how to prepare a solution of

barium dichromate starting from potassium dichromate and barium chloride [4]. This process highlights the

solubility difference and provides a practical workaround for handling barium dichromate in solution.

Start: Potassium Dichromate (K₂Cr₂O₇)

Neutralize with NaOH
(Yellow K₂CrO₄ solution)

Add Hot BaCl₂ Solution
(Forms BaCrO₄ yellow precipitate)

Wet BaCrO₄ Precipitate
(No need to dry)

Add Dilute H₂SO₄

(Forms orange BaCr₂O₇ solution
& white BaSO₄ precipitate)

Use Slurry Directly
(Filter if necessary)

Click to download full resolution via product page

Step-by-Step Instructions:
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Prepare Barium Chromate ((BaCrO_4))

Create a strong, cold solution of potassium dichromate ((K_2Cr_2O_7)).
Neutralize the solution with sodium hydroxide ((NaOH)) to convert dichromate to chromate,

turning the solution yellow [4].
Heat the resulting potassium chromate ((K_2CrO_4)) solution to boiling. Separately, heat a 1M

solution of barium chloride ((BaCl_2)).
Add the hot (BaCl_2) solution to the hot chromate solution with stirring. A brilliant lemon yellow

precipitate of barium chromate ((BaCrO_4)) will form [4].
Allow the precipitate to settle for several days, then decant the supernatant. Wash the

precipitate by re-suspending it in clean water and allowing it to settle again. The wet precipitate
can be used directly in the next step without isolation or drying [4].

Convert to Barium Dichromate ((BaCr_2O_7))

To the washed, wet (BaCrO_4) precipitate, add just enough dilute (e.g., 2M) sulfuric acid
((H_2SO_4)). The reaction is: 2BaCrO₄ + H₂SO₄ → BaCr₂O₇ + BaSO₄ + H₂O [4]

You will observe the yellow precipitate dissolving as it forms orange barium dichromate in
solution, alongside a white precipitate of barium sulfate ((BaSO_4)) [4].

Heating the mixture almost to boiling and then allowing it to cool slowly can help the barium
sulfate precipitate settle more easily [4]. The resulting slurry can be challenging to filter, so it is

often used directly in the next reaction without filtering out the (BaSO_4) [4].

Frequently Asked Questions

Q1: Why does my yellow BaCrO₄ precipitate dissolve in acid to form an orange solution? This occurs

due to a shift in equilibrium. In acidic conditions, chromate ions ((CrO_4^{2-}), yellow) are protonated and

dimerize to form dichromate ions ((Cr_2O_7^{2-}), orange) [2] [5]. The reaction is: 2CrO₄²⁻ + 2H⁺ ⇌

Cr₂O₇²⁻ + H₂O The formation of soluble dichromate ions disrupts the equilibrium, causing the solid

(BaCrO_4) to dissolve [2].

Q2: I need pure ammonium dichromate. Can I make it from barium dichromate? Yes. To the slurry

containing barium dichromate from Step 2 above, add a solution of ammonium sulfate (((NH_4)_2SO_4))

[4]. The reaction is: BaCr₂O₇ + (NH₄)₂SO₄ → (NH₄)₂Cr₂O₇ + BaSO₄ Allow the barium sulfate

to settle, decant or filter the orange ammonium dichromate solution, and evaporate it slowly on a water bath

in a well-ventilated area to crystallize the product [4].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://www.physicsforums.com/threads/several-reactions-involving-chromate-and-dichromate-ions.595761/
https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Technical Notes and Troubleshooting

Filtration Challenges: The barium sulfate ((BaSO_4)) precipitate formed alongside barium
dichromate is notoriously fine and slow to filter [4]. Using a Büchner funnel with a glass sinter may

be necessary, as the solution can be corrosive to filter paper.
Yield Optimization: For the conversion to ammonium dichromate, performing the reaction in two

distinct steps (first making barium dichromate, then adding ammonium sulfate) yields significantly
higher results (~88%) than a one-pot method [4].

Handling and Safety: Barium dichromate is a mild oxidizing agent [3] and chromium (VI)
compounds are toxic and suspected carcinogens. All procedures must be conducted in a fume hood

with appropriate personal protective equipment (PPE).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.smolecule.com/products/s1534786?utm_src=pdf-body
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://www.smolecule.com/products/s1534786?utm_src=pdf-custom-synthesis
https://www.vedantu.com/question-answer/compare-the-relative-solubilities-of-class-11-chemistry-cbse-6024a08ec1ef3a65807b1a14
https://www.physicsforums.com/threads/barium-chromate-chemical-equilibria.534287/
https://colab.ws/articles/10.1016%2Fj.tetlet.2004.10.010
https://www.sciencemadness.org/talk/viewthread.php?tid=154538
https://www.physicsforums.com/threads/several-reactions-involving-chromate-and-dichromate-ions.595761/
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-issues-troubleshooting
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-issues-troubleshooting
https://www.smolecule.com/products/b1534786#barium-dichromate-solubility-issues-troubleshooting
https://www.smolecule.com/products/s1534786?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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